Cas no 177548-85-5 (Benzoic acid, 4-(1H-indol-1-ylmethyl)-)

Benzoic acid, 4-(1H-indol-1-ylmethyl)-, is a synthetic organic compound featuring a benzoic acid core substituted with an indole-derived methyl group at the para position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The indole moiety enhances its potential for biological activity, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent reactivity, facilitating applications in heterocyclic synthesis and drug development. The compound is characterized by high purity and stability, ensuring reliable performance in experimental and industrial settings. Its structural features make it particularly useful for studying indole-based bioactive molecules.

Benzoic acid, 4-(1H-indol-1-ylmethyl)- structure

177548-85-5 structure

Product Name:Benzoic acid, 4-(1H-indol-1-ylmethyl)-

CAS No:177548-85-5

MF:C₁₆H₁₃NO₂

MW:251.279924154282

MDL:MFCD04332181

CID:1364146

Update Time:2025-09-28

Benzoic acid, 4-(1H-indol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(1H-indol-1-ylmethyl)-
- MDL： MFCD04332181
- Inchi： 1S/C16H13NO2/c18-16(19)14-7-5-12(6-8-14)11-17-10-9-13-3-1-2-4-15(13)17/h1-10H,11H2,(H,18,19)
- InChI Key： VRIJLWFQCYRLMR-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)CN1C=CC2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 251.09469

Experimental Properties

PSA: 42.23

Benzoic acid, 4-(1H-indol-1-ylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	171381-5g	4-Indol-1-ylmethylbenzoic acid, 95%	177548-85-5	95%	5g	$1320.00	2023-09-10

Benzoic acid, 4-(1H-indol-1-ylmethyl)- Related Literature

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